Cas no 2172009-58-2 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-methylpentanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-methylpentanoic acid
• CAS No: 2172009-58-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5959842
• PubChem ID: 165804948
• Update Time: 2025-06-08

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-methylpentanoic acid
• 2172009-58-2
• EN300-1539718
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-2-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-14-27(4,24(31)32)29-23(30)26(2,3)15-16-28-25(33)34-17-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,22H,5,14-17H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： WDOOTUUVYMRWDX-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)C(NC(C(=O)O)(C)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-methylpentanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-methylpentanoic Acid (CAS No: 2172009-58-2)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-methylpentanoic acid (CAS No: 2172009-58-2) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamido moiety, and a pentanoic acid backbone. The Fmoc group is particularly notable for its role in peptide synthesis and protection strategies in organic chemistry.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging state-of-the-art methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material development. The Fmoc group has been extensively studied for its ability to protect amino groups during peptide synthesis, making it a cornerstone in the field of combinatorial chemistry.

One of the most exciting developments involving this compound is its potential use in the design of novel bioactive molecules. Researchers have explored its role as a building block in the construction of complex peptides and proteins, where its butanamido and pentanoic acid moieties contribute to the stability and functionality of the resulting structures. Furthermore, the Fmoc group has been shown to enhance the solubility and bioavailability of peptide-based drugs, making this compound a valuable asset in drug delivery systems.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) with tailored properties, which are highly sought after in nanotechnology and surface engineering. Recent studies have demonstrated that SAMs formed using this compound exhibit excellent mechanical stability and chemical resistance, making them ideal candidates for use in advanced sensor technologies and electronic devices.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-methylpentanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the Fmoc group, the coupling of the butanamido moiety, and the final functionalization with the pentanoic acid group. Each step requires meticulous control over reaction conditions to ensure high purity and structural integrity.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Studies suggest that under specific conditions, it can undergo enzymatic degradation, reducing its environmental footprint. This is particularly important as industries increasingly prioritize sustainable practices and green chemistry principles.

In conclusion, CAS No: 2172009-58-2 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic chemistry and materials science, positions it as a key player in future innovations. As research continues to uncover new properties and applications, this compound will undoubtedly play a pivotal role in shaping the next generation of pharmaceuticals, materials, and technologies.